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Compound of Interest

Compound Name: Butyl nonanoate

Cat. No.: B1595214 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl nonanoate (CAS No. 50623-57-9), also known as butyl pelargonate, is an aliphatic ester

with a characteristic fruity, floral odor. It is utilized as a flavoring agent in the food industry and

as a fragrance ingredient.[1] Emerging applications in biofuel research are also being explored.

[1] This technical guide provides a comprehensive overview of the safety data, handling

precautions, and toxicological profile of butyl nonanoate to ensure its safe use in research and

development settings.

Based on aggregated data from multiple suppliers submitted to the European Chemicals

Agency (ECHA), butyl nonanoate does not meet the criteria for hazard classification under the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[2] However,

adherence to good laboratory practices and understanding its physicochemical properties are

essential for safe handling.

Physicochemical Properties of Butyl Nonanoate
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and use. The key properties of butyl nonanoate are summarized in the table

below.
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Property Value Reference

Chemical Formula C₁₃H₂₆O₂ [3]

Molecular Weight 214.34 g/mol [3]

CAS Number 50623-57-9 [1]

Appearance Clear, colorless liquid [1]

Odor Floral, orange, apricot, rose [1]

Boiling Point 258.6 °C at 760 mmHg [1]

Melting Point -38 °C [4]

Flash Point 109.6 °C (Closed Cup) [1]

Density 0.869 g/cm³ [1]

Vapor Pressure 0.0214 mmHg at 25 °C [5]

Solubility
Insoluble in water; soluble in

alcohol
[5]

logP (Octanol/Water Partition

Coefficient)
5.371 (estimated) [5]

Toxicological Data Summary
Toxicological evaluation of butyl nonanoate and related substances indicates a low order of

toxicity. As part of the Flavouring Group Evaluation 02 (FGE.02) by the European Food Safety

Authority (EFSA), butyl nonanoate was assessed along with other straight-chain aliphatic

esters.[5][6] Additionally, the Cosmetic Ingredient Review (CIR) Expert Panel has reviewed the

safety of nonanoic acid and its esters, providing valuable read-across data.[7]
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Toxicity
Endpoint

Species
Route of
Administration

Results Reference

Acute Oral

Toxicity

Data not

available for

butyl nonanoate.

For the parent

acid (Nonanoic

Acid), the LD₅₀ in

rats is >3,200

mg/kg.

Oral

Low acute oral

toxicity is

expected based

on data for the

parent acid and

other esters.

[7]

Acute Dermal

Toxicity
Rat Dermal

LD₅₀ > 2,000

mg/kg for

Neopentyl Glycol

Diisononanoate

(a related ester).

[7]

Skin Irritation Rabbit Dermal

Formulations

containing

related esters

are generally

considered non-

irritating.

Nonanoic acid

can be a skin

irritant at high

concentrations.

[7][8]

Eye Irritation Rabbit Ocular

Data not

available for

butyl nonanoate.

Nonanoic acid

can cause

severe eye

irritation.

[7]

Genotoxicity Not specified In vitro No genotoxic

potential was

identified for the

[6][9]
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group of related

substances

evaluated by

EFSA.

Reproductive/De

velopmental

Toxicity

Rat Oral

No reproductive

or developmental

toxicity was

observed for

related esters in

animal studies.

[7]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of flavoring agents are

established by regulatory bodies to ensure data consistency and reliability. The methodologies

summarized below are representative of the studies evaluated by EFSA and CIR for

substances structurally related to butyl nonanoate.

Acute Oral Toxicity Protocol (Based on OECD Guideline 401)

Test Species: Typically, albino rats (e.g., Sprague-Dawley strain), nulliparous and non-

pregnant females.

Procedure: A single dose of the test substance is administered by gavage to a group of

experimental animals. A control group receives the vehicle only. Animals are observed for

mortality, signs of toxicity, and behavioral changes over a 14-day period. Body weights are

recorded prior to administration and at the end of the observation period. A gross necropsy is

performed on all animals at the end of the study.

Endpoint: The LD₅₀ (the dose causing mortality in 50% of the test animals) is calculated.

Skin Irritation/Corrosion Protocol (Based on OECD Guideline 404)

Test Species: Albino rabbits.
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Procedure: A small area of the animal's dorsal skin is clipped free of fur. The test substance

(0.5 mL for liquids) is applied to a small area of the skin and covered with a gauze patch and

semi-occlusive dressing for a 4-hour exposure period. After removal of the dressing, the skin

is wiped to remove any residual test substance.

Observation: The treated skin is examined for signs of erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours after patch removal. The severity of the reactions is

scored.

Endpoint: The substance is classified as an irritant based on the mean scores for erythema

and edema.

In Vitro Genotoxicity: Bacterial Reverse Mutation Test (Ames Test - Based on OECD Guideline

471)

Test System: Strains of Salmonella typhimurium and Escherichia coli with specific mutations

that render them unable to synthesize an essential amino acid (e.g., histidine for

Salmonella).

Procedure: The tester strains are exposed to the test substance at various concentrations,

both with and without an exogenous metabolic activation system (S9 mix, derived from rat

liver homogenate). The mixture is incubated, and then plated on a minimal medium lacking

the essential amino acid.

Endpoint: A positive result is indicated by a significant, dose-related increase in the number

of revertant colonies (colonies that have regained the ability to synthesize the amino acid)

compared to the negative control. This suggests that the substance is mutagenic.

Handling and Storage Precautions
While butyl nonanoate is not classified as a hazardous substance, prudent laboratory

practices should always be followed. The primary physical hazard is its combustibility at

elevated temperatures.

Engineering Controls:

Work in a well-ventilated area.[10]
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Use of a chemical fume hood is recommended when heating the substance or when there is

a potential for aerosol generation.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, should be worn to

prevent skin contact.[10] Although brief, incidental contact may not cause irritation,

prolonged or repeated exposure should be avoided.

Skin and Body Protection: A standard laboratory coat should be worn.

Fire and Explosion Hazards:

Butyl nonanoate is a combustible liquid with a flash point of 109.6 °C.

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Use non-sparking tools when handling containers.[7]

In case of fire, use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

Keep away from oxidizing agents.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of butyl nonanoate in

a laboratory setting.
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Preparation

Handling

Post-Handling

Review SDS & Risk Assessment

Ensure Proper Ventilation

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Transfer/Weigh in Ventilated Area

Proceed to Handling

Keep Away from Ignition Sources Avoid Aerosol Generation

Clean Work Area

Experiment Complete

Dispose of Waste Properly

Remove PPE & Wash Hands
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Spill Occurs

Assess Spill Size & Risk

Evacuate Immediate Area if Necessary

Ensure Adequate Ventilation

Safe to Proceed

Wear Appropriate PPE

Remove Ignition Sources

Contain Spill with Absorbent Material

Collect Absorbed Material
(Use Non-Sparking Tools)

Place in Labeled Waste Container

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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